2-(N-methylmethylsulfonamido)-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C13H18N6O3S/c1-18(23(2,21)22)10-13(20)16-6-8-19-7-3-11(17-19)12-9-14-4-5-15-12/h3-5,7,9H,6,8,10H2,1-2H3,(H,16,20)
• InChI Key: HTQYDTZRQWGPMP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCCN1C=CC(=N1)C2=NC=CN=C2)S(=O)(=O)C
• Molecular Formula: C13H18N6O3S
• Molecular Weight: 338.39 g/mol

Description

2-(N-methylmethylsulfonamido)-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C13H18N6O3S and its molecular weight is 338.39. The purity is usually 95%.
BenchChem offers high-quality 2-(N-methylmethylsulfonamido)-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(N-methylmethylsulfonamido)-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has explored the synthesis of pyrazole-acetamide derivatives and their coordination with metal ions to form complexes. These studies shed light on the self-assembly processes influenced by hydrogen bonding and the antioxidant activity of these compounds. The antioxidant properties are evaluated through various assays, indicating significant activity, which might have implications in biological systems or material science (Chkirate et al., 2019).

Antimicrobial Applications

Another area of application involves the synthesis of novel heterocyclic compounds incorporating sulfamoyl moiety, aimed at antimicrobial use. These compounds exhibit promising antibacterial and antifungal activities, suggesting their potential in developing new antimicrobial agents. The structural diversity and biological activity relationship studies of these compounds provide a foundation for further research in medicinal chemistry (Darwish et al., 2014).

Antitumor and Anticancer Properties

Several studies have focused on the synthesis of sulfonamide derivatives with various heterocyclic frameworks to assess their antitumor and anticancer activities. These compounds are tested against different cancer cell lines, showing varying degrees of inhibitory effects. The research into these compounds provides valuable insights into the design and development of new anticancer drugs, highlighting the potential therapeutic applications of sulfonamide derivatives in oncology (Ghorab et al., 2015).